Cas no 1807182-18-8 (5-Cyano-2-(trifluoromethoxy)benzamide)

• Product Name: 5-Cyano-2-(trifluoromethoxy)benzamide
• CAS No: 1807182-18-8
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4959911
• Update Time: 2025-06-26

5-Cyano-2-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(trifluoromethoxy)benzamide

• Inchi： 1S/C9H5F3N2O2/c10-9(11,12)16-7-2-1-5(4-13)3-6(7)8(14)15/h1-3H,(H2,14,15)
• InChI Key： IQCZXCYLZLAANG-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C#N)=CC=1C(N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.7
• Topological Polar Surface Area: 76.1

Additional information on 5-Cyano-2-(trifluoromethoxy)benzamide

Introduction to 5-Cyano-2-(trifluoromethoxy)benzamide (CAS No. 1807182-18-8)

5-Cyano-2-(trifluoromethoxy)benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1807182-18-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of both a cyano group and a trifluoromethoxy substituent imparts unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The structural motif of 5-Cyano-2-(trifluoromethoxy)benzamide combines the electron-withdrawing nature of the cyano group with the electron-donating effect of the trifluoromethoxy group. This balance enhances its potential as an intermediate in the synthesis of more complex molecules, particularly in drug discovery and development. The trifluoromethoxy group, in particular, is well-known for its ability to modulate metabolic stability and binding affinity in drug candidates, a feature that has been extensively studied in recent years.

In recent years, there has been a surge in research focused on developing novel benzamide derivatives with enhanced pharmacological properties. The incorporation of fluorine atoms into aromatic rings has become a cornerstone in medicinal chemistry due to their ability to improve lipophilicity, reduce metabolic degradation, and enhance binding interactions with biological targets. 5-Cyano-2-(trifluoromethoxy)benzamide exemplifies this trend, as it integrates both cyano and trifluoromethoxy groups to create a structurally diverse and functionally rich scaffold.

One of the most compelling aspects of 5-Cyano-2-(trifluoromethoxy)benzamide is its potential as a key intermediate in the synthesis of bioactive molecules. Researchers have leveraged its unique structure to develop derivatives with targeted biological activities. For instance, studies have shown that benzamide derivatives can exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for treating inflammatory diseases, neurological disorders, and cancer.

The cyano group in 5-Cyano-2-(trifluoromethoxy)benzamide plays a crucial role in modulating the electronic properties of the molecule. It acts as an electron-withdrawing group, which can influence the reactivity and selectivity of subsequent chemical transformations. This property makes it particularly useful in cross-coupling reactions and other synthetic methodologies where control over electronic distribution is essential.

Moreover, the trifluoromethoxy group contributes to the metabolic stability of 5-Cyano-2-(trifluoromethoxy)benzamide by resisting oxidative degradation pathways. This characteristic is highly desirable in drug development, as it ensures that the compound remains active in vivo for longer periods. Additionally, the presence of both substituents enhances solubility and bioavailability, further improving its pharmaceutical relevance.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of compounds like 5-Cyano-2-(trifluoromethoxy)benzamide with greater accuracy. Molecular docking studies have revealed that this compound can interact with specific protein targets, suggesting its potential as an inhibitor or modulator of enzymatic activity. These findings have opened up new avenues for therapeutic intervention in various diseases.

The synthesis of 5-Cyano-2-(trifluoromethoxy)benzamide involves multi-step organic reactions that highlight its complexity and versatility. The process typically begins with the functionalization of a benzene ring followed by introducing the cyano and trifluoromethoxy groups at specific positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

In conclusion, 5-Cyano-2-(trifluoromethoxy)benzamide (CAS No. 1807182-18-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its combination of a cyano group and a trifluoromethoxy substituent makes it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.